N-benzyl-N-(4-ethoxybenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H22N4O2S/c1-3-25-14-13-17(24-25)21(27)26(15-16-9-6-5-7-10-16)22-23-20-18(28-4-2)11-8-12-19(20)29-22/h5-14H,3-4,15H2,1-2H3
• InChI Key: BPWCNDMXYFVXAW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N(CC2=CC=CC=C2)C3=NC4=C(C=CC=C4S3)OCC
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol

Description

N-benzyl-N-(4-ethoxybenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. It has been extensively studied for its potential use in cancer therapy.

Scientific Research Applications

Anti-Tubercular Activity

BZT analogs have been investigated for their anti-tubercular properties. Recent synthetic developments highlight their inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis). Researchers have compared the inhibitory concentrations of newly synthesized BZT derivatives with standard reference drugs. These compounds exhibit promising inhibition potency against M. tuberculosis, making them potential candidates for anti-TB drug development.

Hybrid Antimicrobials

Combining the effects of different agents can enhance antibacterial activity. BZT analogs, with their thiazole and sulfonamide moieties, fall into this category. Researchers have synthesized derivatives that combine these groups, leveraging their known antibacterial properties. These hybrid antimicrobials hold promise as therapeutic strategies against bacterial infections.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been found to exhibit antibacterial activity when used in conjunction with cell-penetrating peptides . This suggests that the compound may interact with its targets in a similar manner, leading to changes in cellular function.

Biochemical Pathways

Thiazole derivatives have been found to inhibit the growth of certain cancer cells , suggesting that the compound may affect pathways related to cell growth and proliferation.

Result of Action

Given the diverse biological activities associated with thiazole derivatives , the compound may have a range of potential effects at the molecular and cellular levels.